Cas no 91271-64-6 (3-(morpholinomethyl)phenylmethanol)

• Product Name: 3-(morpholinomethyl)phenylmethanol
• CAS No: 91271-64-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD07772831
• CID: 799515
• PubChem ID: 7162057
• Update Time: 2025-10-19

3-(morpholinomethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-(4-morpholinylmethyl)-
• [3-(morpholin-4-ylmethyl)phenyl]methanol
• [3-(Morpholinomethyl)phenyl]methanol
• 3-(4-morpholinylmethyl)Benzenemethanol
• (3-Morpholin-4-ylmethyl-phenyl)-methanol
• AKOS000320964
• DTXSID80428142
• J-502745
• CS-0362865
• FT-0763438
• SCHEMBL2249512
• 91271-64-6
• MS-22334
• (3-(Morpholinomethyl)phenyl)methanol
• MFCD07772831
• {3-[(morpholin-4-yl)methyl]phenyl}methanol
• DB-078971
• 3-(morpholinomethyl)phenylmethanol

• MDL： MFCD07772831
• Inchi： 1S/C12H17NO2/c14-10-12-3-1-2-11(8-12)9-13-4-6-15-7-5-13/h1-3,8,14H,4-7,9-10H2
• InChI Key： KFSCOCJCNMSXOK-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=C(CO)C=2)CC1

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.147
• Boiling Point: 335.8°Cat760mmHg
• Flash Point: 156.9°C
• Refractive Index: 1.569
• PSA: 32.70000
• LogP: 0.94900

Additional information on 3-(morpholinomethyl)phenylmethanol

Recent Advances in the Study of 3-(Morpholinomethyl)phenylmethanol (CAS: 91271-64-6): A Comprehensive Research Brief

In recent years, the compound 3-(morpholinomethyl)phenylmethanol (CAS: 91271-64-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and phenylmethanol functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules. This research brief aims to provide an overview of the most recent findings related to this compound, highlighting its significance in current scientific endeavors.

The synthesis of 3-(morpholinomethyl)phenylmethanol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve more efficient production processes. Notably, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the stereoselectivity of the synthesis, which is critical for its application in chiral drug development. These advancements not only streamline the production of this compound but also reduce environmental impact, aligning with the growing emphasis on sustainable chemistry in the pharmaceutical industry.

Pharmacological investigations have revealed that 3-(morpholinomethyl)phenylmethanol exhibits notable bioactivity, particularly in modulating neurotransmitter systems. Recent in vitro and in vivo studies suggest its potential as a precursor for developing novel central nervous system (CNS) agents. Specifically, its interaction with GABA receptors has been a focal point, with preliminary data indicating anxiolytic and anticonvulsant properties. These findings open new avenues for research into neurological disorders, where current treatment options are often limited by side effects or efficacy issues.

In addition to its direct pharmacological effects, 3-(morpholinomethyl)phenylmethanol has been explored as a key intermediate in the synthesis of more complex drug candidates. Its structural versatility allows for various modifications, making it a valuable scaffold in medicinal chemistry. Recent publications have detailed its incorporation into potential anticancer agents, where its ability to enhance drug solubility and bioavailability has been particularly advantageous. These developments underscore the compound's role in addressing some of the persistent challenges in drug formulation and delivery.

Looking ahead, the research community continues to investigate the full therapeutic potential of 3-(morpholinomethyl)phenylmethanol. Ongoing studies are examining its application in combination therapies and its potential to overcome drug resistance in various disease models. Furthermore, computational chemistry approaches are being employed to predict its interactions with biological targets more accurately, which could accelerate the drug discovery process. As these investigations progress, 3-(morpholinomethyl)phenylmethanol is poised to remain a compound of significant interest in chemical biology and pharmaceutical research.